Cas no 2137704-75-5 (1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo-)

• Product Name: 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo-
• CAS No: 2137704-75-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5257631
• Update Time: 2025-10-31

1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo-

• Inchi： 1S/C11H11N3O2/c1-2-14-10(15)7-4-3-6(9(12)13)5-8(7)11(14)16/h3-5H,2H2,1H3,(H3,12,13)
• InChI Key： SKSQOXNCZYVLAD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(N)=N)C=C2)C(=O)N1CC

Additional information on 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo-

Comprehensive Overview of 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo- (CAS No. 2137704-75-5)

The compound 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo- (CAS No. 2137704-75-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an isoindole core and a carboximidamide functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1H-Isoindole-5-carboximidamide has surged, driven by advancements in medicinal chemistry. The compound’s 2-ethyl-2,3-dihydro-1,3-dioxo moiety enhances its stability and reactivity, making it suitable for modular synthesis. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build larger, more complex therapeutics. Such approaches are pivotal in addressing challenges like antibiotic resistance and neurodegenerative diseases.

From an industrial perspective, CAS No. 2137704-75-5 is often discussed in the context of green chemistry and sustainable synthesis. Laboratories are optimizing its production to minimize waste and energy consumption, reflecting broader environmental concerns. Additionally, its applications in catalysis and material science are being explored, particularly in designing novel polymers and coatings with enhanced durability.

Another area of interest is the compound’s potential role in precision medicine. With the rise of personalized therapies, researchers are investigating how derivatives of 1H-Isoindole-5-carboximidamide can be tailored to individual genetic profiles. This ties into popular searches for "next-generation therapeutics" and "small molecule inhibitors," highlighting its relevance in cutting-edge biomedical research.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing CAS No. 2137704-75-5, ensuring purity and consistency in research applications. Quality control is paramount, especially when the compound is used in high-throughput screening or as a reference standard. These aspects are frequently queried by professionals seeking reliable chemical suppliers or synthetic protocols.

In summary, 1H-Isoindole-5-carboximidamide, 2-ethyl-2,3-dihydro-1,3-dioxo- represents a versatile building block in modern chemistry. Its multifaceted applications—from drug development to sustainable manufacturing—underscore its importance in both academic and industrial settings. As research progresses, this compound is likely to play an even greater role in addressing global health and environmental challenges.